Asiminacin
Asiminacin
Asiminacin is a natural product found in Asimina triloba with data available.
Brand Name:
Vulcanchem
CAS No.:
156199-51-8
VCID:
VC21157282
InChI:
InChI=1S/C37H66O7/c1-3-4-5-15-19-30(38)20-17-22-32(40)34-24-26-36(44-34)35-25-23-33(43-35)31(39)21-16-13-11-9-7-6-8-10-12-14-18-29-27-28(2)42-37(29)41/h27-28,30-36,38-40H,3-26H2,1-2H3/t28-,30-,31+,32+,33?,34+,35+,36+/m0/s1
SMILES:
CCCCCCC(CCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)O)O
Molecular Formula:
C37H66O7
Molecular Weight:
622.9 g/mol
Asiminacin
CAS No.: 156199-51-8
Cat. No.: VC21157282
Molecular Formula: C37H66O7
Molecular Weight: 622.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Asiminacin is a natural product found in Asimina triloba with data available. |
|---|---|
| CAS No. | 156199-51-8 |
| Molecular Formula | C37H66O7 |
| Molecular Weight | 622.9 g/mol |
| IUPAC Name | (2S)-4-[(13R)-13-[(5R)-5-[(2R,5R)-5-[(1R,5S)-1,5-dihydroxyundecyl]oxolan-2-yl]oxolan-2-yl]-13-hydroxytridecyl]-2-methyl-2H-furan-5-one |
| Standard InChI | InChI=1S/C37H66O7/c1-3-4-5-15-19-30(38)20-17-22-32(40)34-24-26-36(44-34)35-25-23-33(43-35)31(39)21-16-13-11-9-7-6-8-10-12-14-18-29-27-28(2)42-37(29)41/h27-28,30-36,38-40H,3-26H2,1-2H3/t28-,30-,31+,32+,33?,34+,35+,36+/m0/s1 |
| Standard InChI Key | DAEFUOXKPZLQMM-DCMHSPHCSA-N |
| Isomeric SMILES | CCCCCC[C@@H](CCC[C@H]([C@H]1CC[C@@H](O1)[C@H]2CCC(O2)[C@@H](CCCCCCCCCCCCC3=C[C@@H](OC3=O)C)O)O)O |
| SMILES | CCCCCCC(CCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)O)O |
| Canonical SMILES | CCCCCCC(CCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)O)O |
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